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Compound of Interest

Compound Name: Ki16198

Cat. No.: B1673633 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Ki16198, a potent and orally active lysophosphatidic acid (LPA) receptor

antagonist. Ki16198 is the methyl ester of Ki16425 and acts as an antagonist for LPA1 and

LPA3 receptors, making it a valuable tool in studying LPA signaling in various physiological and

pathological processes, including cancer research.[1][2][3][4]

Chemical Properties and Solubility
Ki16198 is a white to off-white solid. It is crucial to understand its solubility profile to prepare

accurate and effective stock solutions.
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Property Value Source

Molecular Weight 488.98 g/mol [1]

Molecular Formula C24H25ClN2O5S

CAS Number 355025-13-7

Solubility in DMSO ≥ 98 mg/mL (200.41 mM)

50 mg/mL (102.25 mM)

> 24.5 mg/mL

Solubility in Ethanol 98 mg/mL (200.41 mM)

33 mg/mL (67.49 mM)

Solubility in Water Insoluble

Note: The solubility of Ki16198 in DMSO can be affected by moisture. It is recommended to

use fresh, anhydrous DMSO for the preparation of stock solutions. If precipitation or phase

separation occurs, gentle warming (e.g., at 37°C for 10 minutes) and/or sonication can be used

to aid dissolution.

Mechanism of Action and Signaling Pathway
Ki16198 is an antagonist of the lysophosphatidic acid (LPA) receptors LPA1 and LPA3. It

inhibits LPA1- and LPA3-induced inositol phosphate production with Ki values of 0.34 μM and

0.93 μM, respectively. It shows weaker inhibition for the LPA2 receptor and no activity at LPA4,

LPA5, and LPA6. LPA receptors are G protein-coupled receptors (GPCRs) that, upon activation

by LPA, can couple to various G proteins (Gq/11, Gi/o, G12/13, and Gs) to initiate downstream

signaling cascades. These pathways regulate a wide range of cellular processes, including

proliferation, migration, and survival.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.selleckchem.com/products/ki16198.html
https://www.benchchem.com/product/b1673633?utm_src=pdf-body
https://www.benchchem.com/product/b1673633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasma Membrane

Intracellular Space

LPA

LPA Receptor
(LPA1/LPA3)

Activates
Gq/11

Gi/o

G12/13Ki16198
Inhibits

PLC

Ras/MAPK Pathway

PI3K/Akt Pathway

RhoA Pathway

PIP2
Hydrolyzes

IP3

DAG

Ca²⁺ Mobilization

PKC Activation

Cell Proliferation

Cell Survival

Cell Migration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare 10 mM
Ki16198 in DMSO

1. Weigh Ki16198 Powder
(e.g., 4.89 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL to 4.89 mg)

3. Dissolve Completely
(Vortex/Sonicate)

4. Aliquot into Vials

5. Store at -20°C or -80°C

End: Ready for Use
in Cell Culture

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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